Cas no 2034505-91-2 (2-(methylsulfanyl)-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]pyridine-3-carboxamide)

2-(Methylsulfanyl)-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]pyridine-3-carboxamide is a heterocyclic compound featuring a benzotriazinone core linked to a pyridine-3-carboxamide moiety via an ethyl spacer. The presence of the methylsulfanyl group at the 2-position of the pyridine ring enhances its potential as a versatile intermediate in medicinal chemistry. The benzotriazinone scaffold is known for its bioactivity, particularly in enzyme inhibition, while the pyridine carboxamide moiety contributes to binding affinity and solubility. This compound exhibits structural features conducive to interactions with biological targets, making it valuable for drug discovery, especially in the development of kinase or protease inhibitors. Its well-defined synthetic route allows for further derivatization, enabling structure-activity relationship studies.

2-(methylsulfanyl)-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]pyridine-3-carboxamide structure

2034505-91-2 structure

Product Name:2-(methylsulfanyl)-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]pyridine-3-carboxamide

CAS No:2034505-91-2

MF:C₁₆H₁₅N₅O₂S

MW:341.387601137161

CID:5553296

PubChem ID:91818573

Update Time:2025-07-02

2-(methylsulfanyl)-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 2-(methylthio)-N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)nicotinamide
- AKOS025327845
- 2034505-91-2
- 2-(methylsulfanyl)-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]pyridine-3-carboxamide
- 2-methylsulfanyl-N-[2-(4-oxo-1,2,3-benzotriazin-3-yl)ethyl]pyridine-3-carboxamide
- F6524-0997
- Inchi： 1S/C16H15N5O2S/c1-24-15-12(6-4-8-18-15)14(22)17-9-10-21-16(23)11-5-2-3-7-13(11)19-20-21/h2-8H,9-10H2,1H3,(H,17,22)
- InChI Key： YEYBSUYGBMRIJM-UHFFFAOYSA-N
- SMILES： S(C)C1C(=CC=CN=1)C(NCCN1C(C2C=CC=CC=2N=N1)=O)=O

Computed Properties

Exact Mass: 341.09464591g/mol
Monoisotopic Mass: 341.09464591g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 501
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 112Å²

2-(methylsulfanyl)-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]pyridine-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6524-0997-2μmol	2-(methylsulfanyl)-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]pyridine-3-carboxamide	2034505-91-2	2μmol	$57.0	2023-09-08
Life Chemicals	F6524-0997-5μmol	2-(methylsulfanyl)-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]pyridine-3-carboxamide	2034505-91-2	5μmol	$63.0	2023-09-08
Life Chemicals	F6524-0997-10μmol	2-(methylsulfanyl)-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]pyridine-3-carboxamide	2034505-91-2	10μmol	$69.0	2023-09-08
Life Chemicals	F6524-0997-20μmol	2-(methylsulfanyl)-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]pyridine-3-carboxamide	2034505-91-2	20μmol	$79.0	2023-09-08
Life Chemicals	F6524-0997-1mg	2-(methylsulfanyl)-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]pyridine-3-carboxamide	2034505-91-2	1mg	$54.0	2023-09-08
Life Chemicals	F6524-0997-2mg	2-(methylsulfanyl)-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]pyridine-3-carboxamide	2034505-91-2	2mg	$59.0	2023-09-08
Life Chemicals	F6524-0997-3mg	2-(methylsulfanyl)-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]pyridine-3-carboxamide	2034505-91-2	3mg	$63.0	2023-09-08
Life Chemicals	F6524-0997-4mg	2-(methylsulfanyl)-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]pyridine-3-carboxamide	2034505-91-2	4mg	$66.0	2023-09-08
Life Chemicals	F6524-0997-5mg	2-(methylsulfanyl)-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]pyridine-3-carboxamide	2034505-91-2	5mg	$69.0	2023-09-08
Life Chemicals	F6524-0997-10mg	2-(methylsulfanyl)-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]pyridine-3-carboxamide	2034505-91-2	10mg	$79.0	2023-09-08